Cas no 1076199-93-3 (4-Desmethoxy-4-nitro Omeprazole Sulfone)

• Product Name: 4-Desmethoxy-4-nitro Omeprazole Sulfone
• CAS No: 1076199-93-3
• MF: C₁₆H₁₆N₄O₅S
• MW: 376.387042045593
• CID: 1059007
• PubChem ID: 29977376
• Update Time: 2025-04-20

4-Desmethoxy-4-nitro Omeprazole Sulfone Chemical and Physical Properties

Names and Identifiers

• 4-Desmethoxy-4-nitro Omeprazole Sulfone
• 2-[(3,5-dimethyl-4-nitropyridin-2-yl)methylsulfonyl]-6-methoxy-1H-benzimidazole
• 1076199-93-3
• CS-0166375
• DTXSID10652539
• 5-Methoxy-2-{[(4-nitro-3,5-dimethyl-pyridine-2-yl)methyl]sulfonyl}-1H-benzimidazo-
• SCHEMBL13001506
• 2-[(3,5-Dimethyl-4-nitropyridin-2-yl)methanesulfonyl]-6-methoxy-1H-benzimidazole
• 2-(((3,5-Dimethyl-4-nitropyridin-2-yl)methyl)sulfonyl)-5-methoxy-1H-benzo[d]imidazole (Esomeprazole Impurity
• 2-(((3,5-Dimethyl-4-nitropyridin-2-yl)methyl)sulfonyl)-5-methoxy-1H-benzo[d]imidazole

• Inchi： 1S/C16H16N4O5S/c1-9-7-17-14(10(2)15(9)20(21)22)8-26(23,24)16-18-12-5-4-11(25-3)6-13(12)19-16/h4-7H,8H2,1-3H3,(H,18,19)
• InChI Key： MNPWGADZIZGHLI-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)(CC1C(C)=C(C(C)=CN=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 376.08400
• Monoisotopic Mass: 376.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 139.14000
• LogP: 4.06940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles